Cas no 2361688-41-5 (N-benzyl-1-(prop-2-enoyl)-N-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-benzyl-1-(prop-2-enoyl)-N-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 2361688-41-5
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 6042962
• PubChem ID: 145889486
• Update Time: 2025-05-28

N-benzyl-1-(prop-2-enoyl)-N-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(prop-2-enoyl)-N-(prop-2-yn-1-yl)piperidine-4-carboxamide
• EN300-26577541
• 2361688-41-5
• Z2094655536
• N-Benzyl-1-prop-2-enoyl-N-prop-2-ynylpiperidine-4-carboxamide

• Inchi： 1S/C19H22N2O2/c1-3-12-21(15-16-8-6-5-7-9-16)19(23)17-10-13-20(14-11-17)18(22)4-2/h1,4-9,17H,2,10-15H2
• InChI Key： SFKAERKNTRPGBF-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N(CC#C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.168127949g/mol
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.6Ų

Additional information on N-benzyl-1-(prop-2-enoyl)-N-(prop-2-yn-1-yl)piperidine-4-carboxamide

Research Briefing on N-benzyl-1-(prop-2-enoyl)-N-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 2361688-41-5)

The compound N-benzyl-1-(prop-2-enoyl)-N-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 2361688-41-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of this compound as a versatile scaffold in the design of covalent inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways. The presence of both acrylamide (prop-2-enoyl) and propargyl (prop-2-yn-1-yl) moieties enables selective covalent binding to cysteine residues in target proteins, a mechanism exploited in the development of irreversible inhibitors. Computational docking studies and kinetic analyses suggest high selectivity for specific protein targets, reducing off-target effects.

In vitro assays have demonstrated the compound's efficacy in modulating key signaling pathways, including the NF-κB and MAPK cascades, which are critical in inflammation and cancer progression. Notably, derivatives of N-benzyl-1-(prop-2-enoyl)-N-(prop-2-yn-1-yl)piperidine-4-carboxamide have shown promising activity in cell-based models of rheumatoid arthritis and certain hematologic malignancies, with IC50 values in the low micromolar range.

Structural optimization efforts have focused on improving pharmacokinetic properties, such as metabolic stability and membrane permeability. Recent modifications to the benzyl and piperidine rings have yielded analogs with enhanced oral bioavailability and prolonged half-lives in preclinical models. These advancements position the compound as a lead candidate for further development in targeted therapy applications.

Ongoing research is exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) design, leveraging its dual functional groups for simultaneous target engagement and E3 ligase recruitment. Preliminary data suggest efficient degradation of target proteins at nanomolar concentrations, opening new avenues for drug discovery in previously undruggable targets.

Safety profiling and toxicology studies are currently underway to evaluate the compound's therapeutic index. Early results indicate favorable selectivity windows, with minimal cytotoxicity observed in normal cell lines at therapeutic concentrations. These findings support the continued investigation of this chemical entity as a promising therapeutic agent.

The compound's unique chemical properties and demonstrated biological activities make it a valuable tool for both basic research and drug development. Future directions include expanding its application to additional disease targets and further optimizing its drug-like properties through structure-activity relationship studies. The growing body of research on this molecule underscores its potential to address unmet medical needs in inflammation and oncology.